2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide

• IUPAC Name: 2-(3,4-dimethyl-2-oxochromen-7-yl)oxy-N,N-diethylacetamide
• InChI: InChI=1S/C17H21NO4/c1-5-18(6-2)16(19)10-21-13-7-8-14-11(3)12(4)17(20)22-15(14)9-13/h7-9H,5-6,10H2,1-4H3
• InChI Key: WHLCWCJRNRFERW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=CC2=C(C=C1)C(=C(C(=O)O2)C)C
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide is a chemical compound that has been widely used in scientific research. It is a derivative of the coumarin family of compounds and has been found to have several interesting properties that make it useful in a variety of applications.

Mechanism of Action

The mechanism of action of 2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in cells, leading to its various biological effects.
Biochemical and Physiological Effects
2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has several biochemical and physiological effects. It has been found to have antioxidant properties, which can help protect cells from damage caused by free radicals. It also has anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, it has been found to have cytotoxic effects on cancer cells, making it a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide in lab experiments is its versatility. It has been found to have a wide range of biological effects, making it useful in a variety of experiments. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide. One direction is to further investigate its mechanism of action, which could help researchers understand how it produces its various biological effects. Another direction is to explore its potential as a treatment for cancer, as its cytotoxic effects on cancer cells are promising. Additionally, researchers could investigate its potential as an antioxidant and anti-inflammatory agent, which could have implications for the treatment of a variety of diseases.

Synthesis Methods

The synthesis of 2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide is a multistep process that involves several chemical reactions. The starting material for the synthesis is 3,4-dimethylcoumarin, which is then reacted with ethyl chloroacetate to form 3,4-dimethyl-7-ethoxycarbonylcoumarin. This compound is then reacted with diethylamine to form 2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide.

Scientific Research Applications

2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has been used in a variety of scientific research applications. It has been found to have antimicrobial, antioxidant, and anti-inflammatory properties, making it useful in the development of new drugs and therapies. It has also been used in the study of cancer, as it has been found to have cytotoxic effects on cancer cells.